Cas no 53345-78-1 (4-(Pyridin-4-yl)pyrimidine)

• Product Name: 4-(Pyridin-4-yl)pyrimidine
• CAS No: 53345-78-1
• MF: C₉H₇N₃
• MW: 157.171981096268
• CID: 938356
• PubChem ID: 12450581
• Update Time: 2025-04-19

4-(Pyridin-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-4-yl)pyrimidine
• 4-pyridin-4-ylpyrimidine
• pyrimidine, 4-(4-pyridinyl)- (9ci)
• F72914
• SCHEMBL8499115
• DTXSID40498801
• BS-49531
• SB57323
• 53345-78-1
• CHEMBL3251543
• MFCD18970560
• AKOS022172738

• Inchi： 1S/C9H7N3/c1-4-10-5-2-8(1)9-3-6-11-7-12-9/h1-7H
• InChI Key： UACHOGFPFNIAIG-UHFFFAOYSA-N
• SMILES： N1C=NC=CC=1C1C=CN=CC=1

Computed Properties

• Exact Mass: 157.063997236g/mol
• Monoisotopic Mass: 157.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.7Ų